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Compound of Interest

Compound Name: GNF 5837

Cat. No.: B1263602

Get Quote

Introduction & Scientific Context
GNF-5837 is a potent, selective, and orally bioavailable inhibitor of the Tropomyosin Receptor

Kinase (TRK) family (TRKA, TRKB, TRKC).[1][2][3][4][5] It functions by stabilizing the kinase in

an inactive conformation (DFG-out), thereby blocking neurotrophin-mediated signaling. In

preclinical oncology, it is utilized to study tumors driven by NTRK gene fusions and autocrine

neurotrophin loops.

Critical Handling Note: GNF-5837 exhibits high lipophilicity and poor aqueous solubility.

Improper reconstitution often leads to "silent precipitation"—micro-aggregates that are invisible

to the naked eye but significantly skew IC50 values in cell-based assays. This guide provides a

validated workflow to ensure solution homogeneity and experimental reproducibility.
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Parameter Specification Notes

CAS Number 1033769-28-6 Verified identifier.

Molecular Weight 535.49 g/mol
Use this value for molarity

calculations.

Formula C₂₈H₂₁F₄N₅O₂

Appearance Off-white to pale yellow solid Crystalline powder.

Solubility (DMSO) ~40–100 mg/mL (75–185 mM) Recommended solvent.

Solubility (Ethanol) ~5 mg/mL (<10 mM)
Not recommended for high-

concentration stocks.

Solubility (Water) Insoluble
Do not use for initial

reconstitution.

Cellular IC50 ~7–11 nM
Ba/F3 cells expressing Tel-

TRKA/B/C.

Protocol: Stock Solution Preparation (10 mM)
Objective: Prepare a stable 10 mM stock solution in DMSO.

Materials
GNF-5837 Powder (e.g., 5 mg vial).

Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade ≥99.9%).

Vortex mixer.

Desiccator cabinet.

Step-by-Step Methodology
Equilibration: Remove the GNF-5837 vial from -20°C storage. Allow it to equilibrate to room

temperature (RT) for 15–20 minutes inside a desiccator.
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Why? Opening a cold vial introduces condensation, which hydrolyzes the compound and

promotes degradation.

Centrifugation: Briefly centrifuge the vial (5,000 x g for 10 seconds) to settle powder trapped

in the cap.

Calculation: Calculate the volume of DMSO required for a 10 mM concentration.

Example for 5 mg:

Dissolution: Add the calculated volume of anhydrous DMSO.

Homogenization: Vortex vigorously for 30 seconds. If particulates persist, sonicate in a water

bath at RT for 2 minutes.

Inspection: Visually inspect against a dark background. The solution must be clear and free

of turbidity.
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Figure 1: Critical workflow for GNF-5837 stock preparation ensuring moisture control and

homogeneity.

Storage & Stability Guidelines
To maintain potency over time, strict adherence to these storage parameters is required.

Powder Form:

Store at -20°C.

Stable for 3 years if kept desiccated and protected from light.
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Stock Solution (DMSO):

Store at -80°C.

Stable for 6 months to 1 year.

Aliquot Rule: Divide the stock into single-use aliquots (e.g., 20–50 µL) to avoid freeze-

thaw cycles. Each freeze-thaw cycle increases the risk of precipitation and hydrolysis.

Vial Type: Use amber polypropylene or glass vials to prevent photodegradation.

Experimental Formulations
A. In Vitro (Cell Culture)
Target: 0.1 nM – 1 µM working concentration.

Intermediate Dilution: Do not add 10 mM stock directly to cell media. It will precipitate.

Step 1: Dilute 10 mM stock 1:100 in fresh DMSO to create a 100 µM working stock.

Step 2: Dilute the 100 µM stock into culture media (e.g., RPMI + 10% FBS) to achieve the

final concentration.

Constraint: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity.

Control: Always run a vehicle control (0.5% DMSO) in parallel.

B. In Vivo (Animal Models)
Target: Oral Gavage (PO), 25–100 mg/kg.[5] Vehicle Formulation: 10% DMSO / 40% PEG300 /

5% Tween-80 / 45% Saline.[1]

Preparation Protocol:

Dissolve GNF-5837 in 10% DMSO (of total volume) first. Ensure complete solubilization.

Add 40% PEG300 and vortex.
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Add 5% Tween-80 and vortex.

Slowly add 45% Saline (or water) while vortexing.

Note: If precipitation occurs upon adding saline, sonicate gently. The mixture should form

a stable suspension or clear solution depending on concentration. Prepare fresh

immediately before dosing.

Mechanism of Action: TRK Signaling Blockade
GNF-5837 acts as a pan-TRK inhibitor.[1][2][3][4][5][6] By binding to the ATP pocket of

TRKA/B/C, it prevents the phosphorylation of tyrosine residues that recruit downstream

effectors.
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Figure 2: GNF-5837 intercepts signaling at the receptor level, preventing downstream

oncogenic cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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